![molecular formula C7H9ClN4O2 B6635784 N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine](/img/structure/B6635784.png)
N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine
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Overview
Description
N-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine, also known as CNPEN, is a chemical compound that has gained attention in the scientific community due to its potential applications in biological research. CNPEN is a synthetic compound that can be used to study the function and activity of certain proteins in the body.
Scientific Research Applications
N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine has several potential applications in biological research. It can be used as a probe to study the function and activity of certain proteins in the body. For example, this compound has been used to study the activity of the cysteine protease cathepsin B. This compound can also be used to study the activity of other metalloproteases and enzymes that contain a zinc ion in their catalytic site. Furthermore, this compound can be used to label proteins with a fluorescent tag, which allows for visualization of the protein in living cells.
Mechanism of Action
N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine works by binding to the zinc ion in the catalytic site of certain proteins. This binding inhibits the activity of the protein, which allows researchers to study the function of the protein in the body. The binding of this compound to the protein can also cause conformational changes in the protein, which can provide insight into the structure and function of the protein.
Biochemical and Physiological Effects:
This compound has been shown to have minimal toxicity in vitro and in vivo. However, it is important to note that the effects of this compound on human health have not been extensively studied. This compound has been shown to inhibit the activity of cathepsin B, which is involved in the degradation of extracellular matrix proteins. This inhibition can lead to changes in cell adhesion, migration, and invasion. This compound has also been shown to inhibit the activity of other metalloproteases, which are involved in a variety of physiological processes.
Advantages and Limitations for Lab Experiments
One advantage of using N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine in lab experiments is its specificity for proteins that contain a zinc ion in their catalytic site. This specificity allows researchers to study the activity of specific proteins in the body. However, one limitation of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities. Additionally, this compound has a relatively short half-life in cells, which can limit its usefulness in long-term studies.
Future Directions
There are several future directions for research involving N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine. One direction is to develop more efficient synthesis methods for this compound. This would allow for larger quantities of this compound to be produced, which could facilitate its use in a wider range of experiments. Another direction is to study the effects of this compound on other metalloproteases and enzymes that contain a zinc ion in their catalytic site. This could provide insight into the structure and function of these proteins. Additionally, more research is needed to understand the long-term effects of this compound on human health.
Synthesis Methods
N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine can be synthesized through a multi-step process. The first step involves the reaction of 2-chloro-5-nitropyridine with ethylenediamine in the presence of a base. This reaction produces 2-(2-aminoethylamino)-5-chloro-nitropyridine. The second step involves the reaction of the intermediate product with ethylene dichloride in the presence of a base. This reaction produces this compound. The synthesis method of this compound is complex and requires careful handling of reagents and precise reaction conditions.
properties
IUPAC Name |
N'-(3-chloro-5-nitropyridin-2-yl)ethane-1,2-diamine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9ClN4O2/c8-6-3-5(12(13)14)4-11-7(6)10-2-1-9/h3-4H,1-2,9H2,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRDSDWJJNUWSEW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1Cl)NCCN)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.62 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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